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Compound of Interest

Compound Name: tert-Butyl 2-(3-iodophenyl)acetate

Cat. No.: B1413666 Get Quote

An In-depth Technical Guide to tert-Butyl 2-(3-iodophenyl)acetate

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and spectral data of tert-Butyl 2-(3-iodophenyl)acetate, a key intermediate in various organic

syntheses. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical manufacturing.

Chemical Properties and Data
tert-Butyl 2-(3-iodophenyl)acetate is a substituted aromatic compound with the molecular

formula C12H15IO2[1]. Its structure features a phenyl ring substituted with an iodine atom at

the meta position and an acetate group with a tert-butyl ester.

Table 1: Physicochemical Properties of tert-Butyl 2-(3-iodophenyl)acetate
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Property Value Source

CAS Number 2206970-15-0 [1]

Molecular Formula C12H15IO2 [1]

Molecular Weight 318.15 g/mol [1]

Monoisotopic Mass 318.01168 Da [1]

Topological Polar Surface Area 26.3 Å² [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 4 [1]

Complexity 220 [1]

Spectroscopic Data
While a specific spectrum for tert-Butyl 2-(3-iodophenyl)acetate is not readily available, the

expected spectral characteristics can be inferred from its structure and data from related

compounds.

¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine

protons of the tert-butyl group. The methylene protons of the acetate group would appear as

a singlet. The aromatic protons would exhibit a complex splitting pattern in the aromatic

region of the spectrum.

IR Spectroscopy: The infrared spectrum would likely display a strong absorption band

corresponding to the C=O stretching of the ester group. C-H stretching and bending

vibrations for the aromatic and aliphatic parts of the molecule would also be present.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

fragmentation patterns characteristic of the loss of the tert-butyl group and other fragments.

Experimental Protocols
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The synthesis of tert-Butyl 2-(3-iodophenyl)acetate can be achieved through a two-step

process starting from 2-(3-iodophenyl)acetonitrile.

Step 1: Synthesis of 3-Iodophenylacetic acid from 2-(3-iodophenyl)acetonitrile[2]

This procedure involves the hydrolysis of the nitrile to a carboxylic acid.

Materials: 2-(3-iodophenyl)acetonitrile, 1.0 M aqueous sodium hydroxide solution, diethyl

ether, 1.0 M hydrochloric acid solution, anhydrous sodium sulfate.

Procedure:

Dissolve 0.2 g of 2-(3-iodophenyl)acetonitrile in 1.0 mL of 1.0 M aqueous sodium

hydroxide solution.

Reflux the reaction mixture for 4 hours.

After completion, extract the aqueous phase with diethyl ether.

Acidify the aqueous phase with 1.0 M hydrochloric acid solution to a pH below 7.

Extract the acidified aqueous phase again with diethyl ether.

Combine the organic phases, wash with distilled water, and dry over anhydrous sodium

sulfate.

Filter to remove the desiccant and concentrate the filtrate under reduced pressure to yield

3-iodophenylacetic acid.

Step 2: Esterification of 3-Iodophenylacetic acid

The resulting 3-iodophenylacetic acid can be converted to its tert-butyl ester through standard

esterification methods, such as reacting it with tert-butanol in the presence of an acid catalyst.

Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of tert-
Butyl 2-(3-iodophenyl)acetate.
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Synthesis and Purification of tert-Butyl 2-(3-iodophenyl)acetate

Synthesis

Purification

Start: 2-(3-iodophenyl)acetonitrile

Hydrolysis
(NaOH, Reflux)

Step 1

Acidification
(HCl)

Esterification
(tert-butanol, Acid Catalyst)

Step 2

Solvent Extraction

Drying of Organic Phase

Solvent Removal
(Reduced Pressure)

Column Chromatography
(Optional)

Final Product:
tert-Butyl 2-(3-iodophenyl)acetate

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow.
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Reactivity and Applications
tert-Butyl 2-(3-iodophenyl)acetate is primarily used as a building block in organic synthesis.

The iodine atom on the phenyl ring makes it a suitable substrate for various cross-coupling

reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the introduction of

different functional groups at the 3-position. The tert-butyl ester group serves as a protecting

group for the carboxylic acid, which can be deprotected under acidic conditions. These

properties make the compound valuable in the synthesis of more complex molecules, including

active pharmaceutical ingredients.

Safety and Handling
While a specific safety data sheet for tert-Butyl 2-(3-iodophenyl)acetate is not provided,

general laboratory safety precautions should be followed when handling this and similar

chemical compounds.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection[3].

Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use in

a well-ventilated area or under a fume hood[3][4]. Keep away from heat, sparks, and open

flames[5][6].

Storage: Store in a tightly closed container in a dry and well-ventilated place[4].

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations[6].

It is important to consult the specific safety data sheet for this compound once available before

handling. The toxicological properties have not been thoroughly investigated[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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